Cas no 43200-96-0 (Zopiclone N-oxide)

• Product Name: Zopiclone N-oxide
• CAS No: 43200-96-0
• MF: C₁₇H₁₇ClN₆O₄
• MW: 404.807681798935
• CID: 329780
• PubChem ID: 329831596
• Update Time: 2025-09-18

Zopiclone N-oxide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-methyl-,6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-yl ester,4-oxide
• Zopiclone N-Oxide (Eszopiclone Impurity A)
• ZOPICLONE N-OXIDE (ESZOPICLONE IMPURITY A) ,OFF-WHITE TO PALE BEIGE SOLID
• Zopiclone-N-oxide solution
• Eszopiclone Impurity A
• N-Oxidezopiclone
• OXZOP
• zopiclone-N-oxide
• (5RS)-6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl 4-methylpiperazine-1-carboxylate 4-oxide
• Zopiclone oxide
• 4-Methyl-1-piperazinecarboxylic acid 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-yl ester 4-oxide
• Zopiclone N-oxide
• 1-Piperazinecarboxylic acid, 4-methyl-, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo(3,4-b)pyrazin-5-yl ester, 4-oxide
• 6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl 4-methyl-4-oxo-4lambda~5~-piperazine-1-carboxylate
• ZOPICLONE IMPURITY A [EP IMPURITY]
• (5RS)-6-(5-CHLOROPYRIDIN-2-YL)-7-OXO-6,7-DIHYDRO-5H-PYRROLO(3,4-B)PYRAZIN-5-YL 4-METHYLPIPERAZINE-1-CARBOXYLATE 4-OXIDE
• ZOPICLONE N-OXIDE, (+/-)-
• Zopiclone Oxide 1.0 mg/ml in Dimethyl Sulfoxide
• SCHEMBL4301991
• Eszopiclone Impurity A (Zopiclone N-Oxide)
• Q27237324
• 0XXQ8C2EK4
• FT-0668045
• (5RS)-6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl 4-Methylpiperazine-1-carboxylate 4-Oxide (Zopiclone Oxide)
• AKOS040758134
• UNII-0XXQ8C2EK4
• RP-29753
• NS00116105
• 4-({[6-(5-chloropyridin-2-yl)-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-5-yl]oxy}carbonyl)-1-methylpiperazin-1-ium-1-olate
• 4-((6-(5-chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yloxy)carbonyl)-1-methylpiperazine 1-oxide
• DTXSID20962959
• [6-(5-chloropyridin-2-yl)-5-oxo-7H-pyrrolo[3,4-b]pyrazin-7-yl] 4-methyl-4-oxidopiperazin-4-ium-1-carboxylate
• 6-(5-Chloro-2-pyridyl)-7-((4-oxo-4-methyl-1-piperazinyl)carbonyloxy)-6,7-dihydro(5H)pyrrolo(3,4-b)pyrazin-5-one
• 43200-96-0
• ZOPICLONE IMPURITY A (EP IMPURITY)
• N-oxide-zopiclone
• 1ST10610
• ARD10610

• MDL： MFCD00871938
• Inchi： 1S/C17H17ClN6O4/c1-24(27)8-6-22(7-9-24)17(26)28-16-14-13(19-4-5-20-14)15(25)23(16)12-3-2-11(18)10-21-12/h2-5,10,16H,6-9H2,1H3
• InChI Key： IPTIKKTXLHVRKN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)N1C(C2C(C1OC(N1CC[N+](C)(CC1)[O-])=O)=NC=CN=2)=O

Computed Properties

• Exact Mass: 404.10000
• Monoisotopic Mass: 404.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -0.1

Experimental Properties

• Melting Point: >140°C (dec.)
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 117.95000
• LogP: 1.54230
• Color/Form: 100 μg/mL (Methanol with 1% 1 M HCl)

Zopiclone N-oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P280-P302+P352+P312-P304+P340+P312-P370+P378-P403+P235
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 9-16-33-35-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Cyclopyrrolones